[4-(4-fluorophenyl)-5-methyl-2-oxo-1,3-thiazol-3(2H)-yl]acetic acid

• IUPAC Name: 2-[4-(4-fluorophenyl)-5-methyl-2-oxo-1,3-thiazol-3-yl]acetic acid
• InChI: InChI=1S/C12H10FNO3S/c1-7-11(8-2-4-9(13)5-3-8)14(6-10(15)16)12(17)18-7/h2-5H,6H2,1H3,(H,15,16)
• InChI Key: MHXPSNXFUDNDPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C(=O)S1)CC(=O)O)C2=CC=C(C=C2)F
• Molecular Formula: C12H10FNO3S
• Molecular Weight: 267.28 g/mol

Description

“[4-(4-fluorophenyl)-5-methyl-2-oxo-1,3-thiazol-3(2H)-yl]acetic acid” is a chemical compound with the molecular formula C12H10FNO3S and a molecular weight of 267.28. It is used as an intermediate in the production of fluorinated anesthetics.

Molecular Structure Analysis

The molecular structure of this compound consists of a thiazole ring (a five-membered ring with one sulfur atom, one nitrogen atom, and three carbon atoms) attached to a fluorophenyl group and an acetic acid group.

Physical And Chemical Properties Analysis

This compound is insoluble in water. It has a molecular weight of 267.28. Other physical and chemical properties such as melting point, boiling point, and flash point are not provided in the search results.

Scientific Research Applications

I have conducted a search for the scientific research applications of “2-[4-(4-fluorophenyl)-5-methyl-2-oxo-2,3-dihydro-1,3-thiazol-3-yl]acetic acid” and its other names, but unfortunately, the specific applications for this compound are not readily available in the search results. It appears that there might be limited information published online regarding this particular compound.

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Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It should be stored in cool, dry conditions in well-sealed containers and is incompatible with oxidizing agents.

Mechanism of Action

Target of Action

It is known that similar compounds with an indole nucleus bind with high affinity to multiple receptors . This suggests that the compound could potentially interact with a variety of biological targets.

Mode of Action

Compounds with similar structures have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound could interact with its targets in a way that modulates these biological activities.

Biochemical Pathways

Given the broad range of biological activities associated with similar compounds , it can be inferred that the compound may influence multiple biochemical pathways.

Result of Action

The wide range of biological activities associated with similar compounds suggests that the compound could have diverse molecular and cellular effects .